Cas no 172723-28-3 (Senkyunolide S)

• Product Name: Senkyunolide S
• CAS No: 172723-28-3
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 2726168
• PubChem ID: 101686926
• Update Time: 2024-11-04

Senkyunolide S Chemical and Physical Properties

Names and Identifiers

• Senkyunolide S
• (3Z,6R,7R)-rel-4,5,6,7-Tetrahydro-6,7-dihydroxy-3-[(2R)-2-hydroxybutylidene]-1(3H)-isobenzofuranone
• [ "" ]
• (3Z,6R,7R)-6,7-dihydroxy-3-[(2R)-2-hydroxybutylidene]-4,5,6,7-tetrahydro-2-benzofuran-1-one
• 3-[(2R)-2-Hydroxybutylidene]-6beta,7alpha-dihydroxy-4,5,6,7-tetrahydroisobenzofuran-1(3H)-one
• AKOS040762959
• 172723-28-3

• Inchi： 1S/C12H16O5/c1-2-6(13)5-9-7-3-4-8(14)11(15)10(7)12(16)17-9/h5-6,8,11,13-15H,2-4H2,1H3/b9-5-/t6-,8-,11+/m1/s1
• InChI Key： XJGANEFDEDYAJS-IFUCJSHLSA-N
• SMILES： O1C(C2=C(/C/1=C/[C@@H](CC)O)CC[C@H]([C@@H]2O)O)=O

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: Oil
• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 512.1±50.0 °C at 760 mmHg
• Flash Point: 202.0±23.6 °C
• Solubility: Soluble (110 g/l) (25 º C),
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Senkyunolide S Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans